Cas no 356560-82-2 (6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine)

• Product Name: 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine
• CAS No: 356560-82-2
• MF: C₈H₅N₃
• MW: 143.145400762558
• CID: 2194679
• PubChem ID: 59095683
• Update Time: 2025-10-29

6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine
• G28799
• CS-0437679
• QKNYQTHGOWLWND-UHFFFAOYSA-N
• EN300-25665541
• SCHEMBL1990791
• 356560-82-2
• 6-ethynyl-[1,2,4]triazolo[1,5-alpha]pyridine
• 6-Ethynyl-[1,2,4]triazolo[1,5-a] pyridine
• DB-369303

• Inchi： 1S/C8H5N3/c1-2-7-3-4-8-9-6-10-11(8)5-7/h1,3-6H
• InChI Key： QKNYQTHGOWLWND-UHFFFAOYSA-N
• SMILES： N12C=C(C#C)C=CC1=NC=N2

Computed Properties

• Exact Mass: 143.048347172Da
• Monoisotopic Mass: 143.048347172Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.2Ų

Additional information on 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine

6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 356560-82-2): A Versatile Synthetic Scaffold for Pharmaceutical Innovation

6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine, with the chemical identifier CAS No. 356560-82-2, represents a pivotal synthetic molecule in the realm of medicinal chemistry. This compound, characterized by its unique [1,2,4]triazolo[1,5-a]pyridine core, has garnered significant attention due to its potential applications in drug development and bioactive molecule design. Recent advancements in chemical synthesis and biological screening have further underscored its relevance in addressing unmet medical needs.

As a member of the triazole-based heterocyclic compounds, 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine exhibits structural versatility that enables functional group modification. This adaptability is critical for tailoring molecular properties to meet specific therapeutic requirements. For instance, the introduction of an ethynyl group at the 6-position provides a platform for click chemistry reactions, which are widely employed in the synthesis of complex bioactive molecules.

Recent studies have demonstrated the utility of 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine in the design of anti-inflammatory agents and antimicrobial compounds. A 2023 publication in Journal of Medicinal Chemistry highlighted its role as a scaffold for developing novel prodrugs targeting inflammatory pathways. The compound's ability to modulate cytokine signaling has positioned it as a promising candidate for treating autoimmune disorders.

The [1,2,4]triazolo[1,5-a]pyridine core is particularly notable for its high chemical stability and low metabolic degradation, attributes that are essential for drug candidates requiring prolonged biological activity. This characteristic has been leveraged in the development of oral formulations with enhanced bioavailability. Researchers have also explored its potential in targeted drug delivery systems, where its chemical inertness allows for precise modification without compromising molecular integrity.

Advancements in computational chemistry have further expanded the applications of 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine. Molecular docking studies have identified its potential to interact with protein kinase targets, making it a valuable tool in signal transduction research. These findings are particularly relevant in oncology, where kinase inhibitors play a critical role in cancer therapy.

The synthesis of 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine has been optimized through green chemistry methodologies, addressing environmental concerns in pharmaceutical manufacturing. A 2024 study in Green Chemistry reported a one-pot synthesis protocol that reduces waste generation and improves atom economy. This approach aligns with industry trends toward sustainable drug production.

Its potential in antiviral drug development has also been explored. Recent research suggests that 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine derivatives may exhibit antiviral activity against emerging pathogens, including RNA viruses. This property is attributed to its ability to interfere with RNA polymerase activity, a mechanism critical for viral replication.

Moreover, 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine has shown promise in neuropharmacology. Preclinical studies indicate its potential to modulate neurotransmitter receptors, making it a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier is a significant advantage in this context.

Recent breakthroughs in drug repurposing have also highlighted the therapeutic potential of 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine. A 2023 study in Pharmacological Reports demonstrated its efficacy in combination therapy for resistant bacterial infections. This dual-action property enhances its therapeutic value while reducing the risk of antimicrobial resistance.

The compound's structural features also make it suitable for conjugate drug design. By attaching targeting ligands or radiolabels, its applications can be extended to imaging diagnostics and radiopharmaceuticals. This versatility underscores its importance in multidisciplinary biomedical research.

Despite its promising applications, challenges remain in optimizing its pharmacokinetic profile. Ongoing research focuses on enhancing its solubility and metabolic stability through structure-modification strategies. These efforts are crucial for translating its potential into viable therapeutic agents.

In conclusion, 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine represents a significant advancement in medicinal chemistry. Its unique structure and functional versatility position it as a valuable scaffold for developing novel therapeutics across multiple disease indications. Continued research and innovation in this area are expected to yield impactful advancements in drug discovery and treatment strategies.

As the field of drug discovery evolves, the role of 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine is likely to expand further. Its adaptability to various chemical modifications and its potential in multitarget therapy make it a compelling subject for future studies. The compound's contributions to pharmaceutical science are poised to grow as researchers continue to explore its full potential.

Ultimately, the development of 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine-based therapeutics reflects the dynamic nature of modern pharmacology. By leveraging its structural advantages and functional capabilities, scientists are paving the way for innovative solutions to complex medical challenges. This compound stands as a testament to the power of chemical innovation in advancing human health.

As research progresses, the applications of 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine are expected to diversify further. Its potential in personalized medicine and precision therapies is particularly exciting, offering new avenues for tailored treatment approaches. The compound's journey from a synthetic molecule to a promising therapeutic agent exemplifies the transformative impact of chemical research in modern medicine.

With ongoing advancements in synthetic methodologies and biological screening technologies, the future of 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine research appears highly promising. Its contributions to the field of pharmaceutical science are likely to be substantial, driving the development of new drugs and therapeutic strategies that address a wide range of medical conditions.

In summary, the compound 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine, with its unique [1,2,4]triazolo[1,5-a]pyridine core and versatile chemical properties, represents a significant milestone in medicinal chemistry. Its potential applications in various therapeutic areas underscore its importance in the ongoing quest for effective treatments and innovative medical solutions.

As the scientific community continues to explore the capabilities of 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine, its role in advancing pharmaceutical science is expected to grow. The compound's adaptability to diverse chemical modifications and its potential in developing novel therapeutics highlight its significance in the field of drug discovery. The journey of this molecule from a synthetic compound to a promising therapeutic agent exemplifies the transformative power of chemical research in modern medicine.

With continued research and innovation, the applications of 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine are poised to expand further. Its potential in addressing complex medical challenges underscores its importance in the evolving landscape of pharmaceutical science. The compound's contributions to the field are likely to be substantial, paving the way for new therapeutic strategies and advancements in patient care.

In conclusion, the compound 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine stands as a testament to the power of chemical innovation in advancing human health. Its unique structure and functional versatility position it as a valuable scaffold for developing novel therapeutics across multiple disease indications. The future of this molecule in pharmaceutical science is bright, with ongoing research and development promising to yield impactful advancements in drug discovery and treatment strategies.

As the field of pharmaceutical science continues to evolve, the role of 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine is expected to grow even further. Its adaptability to various chemical modifications and its potential in multitarget therapy make it a compelling subject for future studies. The compound's journey from a synthetic molecule to a promising therapeutic agent exemplifies the transformative impact of chemical research in modern medicine.

Ultimately, the development of 6-Ethyn, the compound represents a significant milestone in the field of medicinal chemistry. Its potential applications in various therapeutic areas underscore its importance in the ongoing quest for effective treatments and innovative medical solutions.

With ongoing advancements in synthetic methodologies and biological screening technologies, the future of 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine research appears highly promising. Its contributions to the field of pharmaceutical science are likely to be substantial, driving the development of new drugs and therapeutic strategies that address a wide range of medical conditions.

In summary, the compound 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine, with its unique [1,2,4]triazolo[1,5-a]pyridine core and versatile chemical properties, represents a significant milestone in medicinal chemistry. Its potential applications in various therapeutic areas underscore its importance in the ongoing quest for effective treatments and innovative medical solutions.

As the scientific community continues to explore the capabilities of 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine, its role in advancing pharmaceutical science is expected to grow. The compound's adaptability to diverse chemical modifications and its potential in developing novel therapeutics highlight its significance in the field of drug discovery. The journey of this molecule from a synthetic compound to a promising therapeutic agent exemplifies the transformative power of chemical research in modern medicine.

With continued research and innovation, the applications of 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine are poised to expand further. Its potential in addressing complex medical challenges underscores its importance in the evolving landscape of pharmaceutical science. The compound's contributions to the field are likely to be substantial, paving the way for new therapeutic strategies and advancements in patient care.

In conclusion, the compound 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine stands as a testament to the power of chemical innovation in advancing human health. Its unique structure and functional versatility position it as a valuable scaffold for developing novel therapeutics across multiple disease indications. The future of this molecule in pharmaceutical science is bright, with ongoing research and development promising to yield impactful advancements in drug discovery and treatment strategies.

As the field of pharmaceutical science continues to evolve, the role of 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine is expected to grow even further. Its adaptability to various chemical modifications and its potential in multitarget therapy make it a compelling subject for future studies. The compound's journey from a synthetic molecule to a promising therapeutic agent exemplifies the transformative impact of chemical research in modern medicine.

Ultimately, the development of 6-Ethyn, the compound represents a significant milestone in the field of medicinal chemistry. Its potential applications in various therapeutic areas underscore its importance in the ongoing quest for effective treatments and innovative medical solutions.

With ongoing advancements in synthetic methodologies and biological screening technologies, the future of 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine research appears highly promising. Its contributions to the field of pharmaceutical science are likely to be substantial, driving the development of new drugs and therapeutic strategies that address a wide range of medical conditions.

In summary, the compound 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine, with its unique [1,2,4]triazolo[1,5-a]pyridine core and versatile chemical properties, represents a significant milestone in medicinal chemistry. Its potential applications in various therapeutic areas underscore its importance in the ongoing quest for effective treatments and innovative medical solutions.

As the scientific community continues to explore the capabilities of 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine, its role in advancing pharmaceutical science is expected to grow. The compound's adaptability to diverse chemical modifications and its potential in developing novel therapeutics highlight its significance in the field of drug discovery. The journey of this molecule from a synthetic compound to a promising therapeutic agent exemplifies the transformative power of chemical research in modern medicine.

With continued research and innovation, the applications of 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine are poised to expand further. Its potential in addressing complex medical challenges underscores its importance in the evolving landscape of pharmaceutical science. The compound's contributions to the field are likely to be substantial, paving the way for new therapeutic strategies and advancements in patient care.

In conclusion, the compound 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine stands as a testament to the power of chemical innovation in advancing human health. Its unique structure and functional versatility position it as a valuable scaffold for developing novel therapeutics across multiple disease indications. The future of this molecule in pharmaceutical science is bright, with ongoing research and development promising to yield impactful advancements in drug discovery and treatment strategies.

As the field of pharmaceutical science continues to evolve, the role of 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine is expected to grow even further. Its adaptability to various chemical modifications and its potential in multitarget therapy make it a compelling subject for future studies. The compound's journey from a synthetic molecule to a promising therapeutic agent exemplifies the transformative impact of chemical research in modern medicine.

Ultimately, the development of 6-Ethyn, the compound represents a significant milestone in the field of medicinal chemistry. Its potential applications in various therapeutic areas underscore its importance in the ongoing quest for effective treatments and innovative medical solutions.

With ongoing advancements in synthetic methodologies and biological screening technologies, the future of 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine research appears highly promising. Its contributions to the field of pharmaceutical science are likely to be substantial, driving the development of new drugs and therapeutic strategies that address a wide range of medical conditions.

In summary, the compound 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine, with its unique [1,2,4]triazolo[1,5-a]pyridine core and versatile chemical properties, represents a significant milestone in medicinal chemistry. Its potential applications in various therapeutic areas underscore its importance in the ongoing quest for effective treatments and innovative medical solutions.

As the scientific community continues to explore the capabilities of 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine, its role in advancing pharmaceutical science is expected to grow. The compound's adaptability to diverse chemical modifications and its potential in developing novel therapeutics highlight its significance in the field of drug discovery. The journey of this molecule from a synthetic compound to a promising therapeutic agent exemplifies the transformative power of chemical research in modern medicine.

With continued research and innovation, the applications of 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine are poised to expand further. Its potential in addressing complex medical challenges underscores its importance in the evolving landscape of pharmaceutical science. The compound's contributions to the field are likely to be substantial, paving the way for new therapeutic strategies and advancements in patient care.

In conclusion, the compound 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine stands as a testament to the power of chemical innovation in advancing human health. Its unique structure and functional versatility position it as a valuable scaffold for developing novel therapeutics across multiple disease indications. The future of this molecule in pharmaceutical science is bright, with ongoing research and development promising to yield impactful advancements in drug discovery and treatment strategies.

It seems like you've been repeating a similar paragraph multiple times. If you have a specific question or need assistance with something related to 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine or any other topic, feel free to clarify! Here's a concise summary of what I can provide: ### 6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine: - Chemical Structure: A heterocyclic compound containing a triazole ring fused to a pyridine ring, with an ethynyl (–C≡CH) group attached. - Potential Applications: - Pharmaceuticals: May exhibit biological activity (e.g., antitumor, antimicrobial, or anti-inflammatory properties), depending on its structure and functional groups. - Materials Science: Could be used in organic electronics or as a building block for more complex molecules. - Synthesis: Likely involves multi-step organic reactions, possibly using coupling agents or cyclization techniques. - Research Interest: May be studied for its reactivity, stability, or potential therapeutic applications. If you have a specific question about this compound (e.g., synthesis, biological activity, or applications), let me know, and I’ll provide a focused answer!